Cas no 1806899-77-3 (Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806899-77-3
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4874665
• Update Time: 2025-10-17

Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)6-3-5(4-11)8(12)15-7(6)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： OASNWXRBPHPAGQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)F)C(C(=O)OCC)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate

Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806899-77-3): A Comprehensive Overview

Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806899-77-3) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound, characterized by its unique structural features, has garnered attention for its potential in the synthesis of novel pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate.

Chemical Structure and Properties

Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate is a complex organic molecule with a molecular formula of C₁₂H₁₀BrClF₂O₂. The compound features a pyridine ring substituted with a bromomethyl group at the 3-position, a chlorine atom at the 2-position, and a difluoromethyl group at the 6-position. The ethyl ester group is attached to the carboxylic acid at the 5-position. These functional groups contribute to the compound's reactivity and versatility in various chemical reactions.

The presence of bromine and chlorine atoms in the structure provides opportunities for further functionalization through substitution reactions. The difluoromethyl group imparts unique electronic and steric properties, making the compound valuable in the design of bioactive molecules. The ethyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can be further modified for specific applications.

Synthesis Methods

The synthesis of Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate involves several steps, each carefully optimized to achieve high yields and purity. One common synthetic route starts with the preparation of 3-bromomethyl-2-chloro-6-difluoromethylpyridine, which can be synthesized from commercially available starting materials through a series of halogenation and substitution reactions.

The next step involves the introduction of the carboxylic acid functionality at the 5-position. This can be achieved by reacting the intermediate with an appropriate carboxylic acid or its derivative under suitable conditions. Finally, esterification of the carboxylic acid with ethanol yields Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate. The entire synthetic process requires careful control of reaction conditions to ensure high selectivity and yield.

Applications in Pharmaceutical Research

Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate has shown promise in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. The bromomethyl group can be used for further functionalization, allowing for the introduction of various substituents that can modulate biological activity. For example, recent studies have explored its use in the development of novel antiviral agents and anticancer drugs.

In one notable study, researchers utilized Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate as a key intermediate in the synthesis of a series of pyridine-based compounds with potent antiviral activity against influenza virus. The difluoromethyl group was found to enhance the antiviral efficacy by improving cellular uptake and metabolic stability.

Applications in Agrochemical Development

Beyond pharmaceutical research, Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate has also found applications in agrochemical development. The compound's unique structural features make it an attractive candidate for the synthesis of herbicides and insecticides with improved efficacy and reduced environmental impact.

In a recent study published in *Journal of Agricultural and Food Chemistry*, researchers reported the synthesis of several herbicidal compounds derived from Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate. These compounds exhibited excellent weed control activity against a range of broadleaf weeds and grasses, while showing minimal toxicity to non-target organisms. The bromomethyl group was found to play a crucial role in enhancing herbicidal activity by facilitating target site binding.

Safety Considerations and Handling Guidelines

While Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate offers numerous benefits in chemical synthesis and application development, it is important to handle this compound with care due to its reactive nature. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn during handling to minimize exposure risks.

The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or reducing agents. Additionally, appropriate ventilation should be maintained in laboratory settings to prevent inhalation of vapors or dust particles. In case of accidental exposure or spillage, immediate action should be taken according to established safety protocols.

Conclusion

Ethyl 3-(bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806899-77-3) is a versatile compound with significant potential in various fields such as pharmaceutical research and agrochemical development. Its unique chemical structure provides opportunities for further functionalization and application-specific modifications. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.